Cas no 1196155-48-2 (1-(5-chloro-6-methoxypyridin-3-yl)methanamine)

• Product Name: 1-(5-chloro-6-methoxypyridin-3-yl)methanamine
• CAS No: 1196155-48-2
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD13190366
• CID: 2193778
• PubChem ID: 62292270
• Update Time: 2025-11-02

1-(5-chloro-6-methoxypyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-6-methoxypyridin-3-yl)methanamine
• 1-(5-chloro-6-methoxypyridin-3-yl)methanamine
• SCHEMBL16816819
• AKOS011575745
• DB-353475
• EN300-213325
• 1196155-48-2
• DTXSID301275994
• 5-Chloro-6-methoxy-3-pyridinemethanamine
• MFCD13190366
• AB70281
• F50183

• MDL： MFCD13190366
• Inchi： 1S/C7H9ClN2O/c1-11-7-6(8)2-5(3-9)4-10-7/h2,4H,3,9H2,1H3
• InChI Key： LHRYKZSBGBYNPN-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)CN)OC

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-(5-chloro-6-methoxypyridin-3-yl)methanamine

Comprehensive Guide to 1-(5-Chloro-6-Methoxypyridin-3-yl)Methanamine (CAS No. 1196155-48-2): Properties, Applications, and Market Insights

1-(5-Chloro-6-methoxypyridin-3-yl)methanamine (CAS No. 1196155-48-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of chloro and methoxy substituents, making it a valuable intermediate in the synthesis of bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, this amine-functionalized pyridine has become a focal point for researchers exploring novel therapeutic agents.

The molecular structure of 1-(5-chloro-6-methoxypyridin-3-yl)methanamine consists of a pyridine ring substituted at the 3-position with an aminomethyl group, while positions 5 and 6 bear chloro and methoxy groups respectively. This specific arrangement contributes to its electronic properties and reactivity patterns, which are crucial for its applications in medicinal chemistry. Recent studies highlight its potential as a building block for kinase inhibitors and GPCR-targeting compounds, addressing current research trends in cancer therapeutics and neurological disorders.

In the pharmaceutical industry, CAS 1196155-48-2 serves as a key intermediate for developing small molecule drugs. Its structural features allow for diverse modifications, making it particularly valuable in structure-activity relationship (SAR) studies. Researchers are investigating its incorporation into drug candidates targeting inflammatory diseases and metabolic disorders, reflecting the compound's versatility in addressing pressing healthcare challenges. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups creates interesting electronic effects that influence binding interactions with biological targets.

The synthesis of 1-(5-chloro-6-methoxypyridin-3-yl)methanamine typically involves multi-step procedures starting from commercially available pyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, responding to the pharmaceutical industry's growing emphasis on sustainable manufacturing. Recent advancements in catalytic amination methods have improved the efficiency of producing this valuable intermediate, reducing waste and energy consumption in accordance with green chemistry metrics.

Analytical characterization of 1196155-48-2 employs advanced techniques including HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural integrity. The compound typically appears as a white to off-white crystalline powder with specific spectroscopic fingerprints that facilitate quality control in research and production settings. These analytical protocols are crucial for maintaining the compound's suitability in high-throughput screening and lead optimization processes.

Market dynamics for 1-(5-chloro-6-methoxypyridin-3-yl)methanamine reflect the broader trends in fine chemicals and pharmaceutical intermediates. With increasing investment in precision medicine and targeted therapies, demand for specialized building blocks like this compound continues to rise. Suppliers are expanding their catalog offerings to include such custom synthesis intermediates, catering to the needs of contract research organizations and biotech startups engaged in novel drug development.

Storage and handling of CAS 1196155-48-2 require standard laboratory precautions for amine-containing compounds. While not classified as hazardous under normal conditions, proper chemical storage practices recommend keeping the material in tightly sealed containers under controlled humidity conditions to maintain stability. These handling protocols align with general laboratory safety standards for research chemicals.

Future research directions for 1-(5-chloro-6-methoxypyridin-3-yl)methanamine may explore its potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's structural features make it an attractive candidate for incorporation into bifunctional molecules designed for targeted protein degradation. Additionally, its applications may expand into material science as researchers investigate functionalized pyridines for organic electronic materials.

For researchers sourcing 1196155-48-2, it's essential to verify certificates of analysis and technical specifications from suppliers. The compound is available through specialized chemical suppliers with varying purity grades suitable for different research applications. Current market analysis indicates stable availability with options for both small-scale research quantities and bulk procurement for development programs.

In conclusion, 1-(5-chloro-6-methoxypyridin-3-yl)methanamine represents an important chemical building block with diverse applications in modern drug discovery and development. Its unique structural features and synthetic versatility position it as a valuable tool for medicinal chemists addressing current challenges in drug design and therapeutic innovation. As research continues to uncover new applications for functionalized pyridine derivatives, this compound is likely to maintain its relevance in pharmaceutical and chemical research landscapes.